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Compound of Interest

Compound Name: DL-2-Phenyl glycine hydrochloride

CAS No.: 71849-99-5

Cat. No.: B13832059

Get Quote

Executive Summary: The Racemic Reality
In the high-stakes synthesis of semi-synthetic penicillins (Ampicillin) and cephalosporins

(Cephalexin), D-Phenylglycine is the "gold standard" intermediate. However, the DL-2-

Phenylglycine Hydrochloride (racemic mixture) plays a critical, often misunderstood role as a

System Suitability Standard for chiral purity methods.

While neither the USP nor the EP maintains a standalone monograph for the DL-hydrochloride

salt as a drug substance, both pharmacopeias define strict specifications for it as a Reagent

and Impurity Standard.

The Core Distinction:

USP (United States Pharmacopeia): Focuses on quantitative stoichiometry. The USP

approach often utilizes the DL-form to validate the resolution of chiral HPLC methods,

ensuring the method can distinguish the active D-isomer from the inactive (and potentially

toxic) L-isomer.
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EP (European Pharmacopoeia): Focuses on impurity profiling. The EP references

Phenylglycine primarily as a specific impurity (e.g., Ampicillin Impurity B), emphasizing

"limit tests" over stoichiometric assay in some contexts.

Technical Specifications: USP vs. EP
The following data compares the "Reagent" specifications defined in USP General Chapter

<11> (Reagents) and Ph. Eur. Chapter 4 (Reagents).

Feature
USP Reagent

Specification

EP Reagent

Specification

Implication for

Researchers

Nomenclature -Aminophenylacetic

acid hydrochloride

(RS)-

-Aminophenylacetic

acid hydrochloride

EP explicitly

acknowledges the

racemic nature in the

reagent title.

Assay (Purity) NLT 98.0% (Titration) NLT 98.0% (Titration)

Both use

potentiometric

titration, but solvent

systems differ (see

Exp. Section).

Identity
IR Spectrum matches

Reference

IR Spectrum matches

Reference

Critical for confirming

the salt form (HCl vs

Free Base).

Loss on Drying NMT 0.5% NMT 0.5%

High hygroscopicity of

the HCl salt requires

strict desiccation.

Residue on Ignition NMT 0.1% NMT 0.1%

Controls inorganic salt

contamination from

the Strecker

synthesis.

Chiral Application
Used as Resolution

Marker

Used as Impurity

Standard

USP uses DL to prove

separation; EP uses it

to quantify the "wrong"

isomer.
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Experimental Performance: The "Chiral Challenge"
As a Senior Scientist, I have synthesized a representative validation protocol. This experiment

demonstrates how to use DL-2-Phenylglycine HCl to validate a method intended for the pure

D-isomer, comparing USP and EP methodologies.

Experiment: Chiral Resolution Validation
Objective: Prove that an HPLC method can separate the D- (active) and L- (impurity)

enantiomers using the DL-racemate.

Protocol A: The USP Approach (Quantitative Resolution)
Column: Crown ether chiral stationary phase (e.g., Crownpak CR(+)).

Mobile Phase: Perchloric acid pH 1.5 (aq).

Flow Rate: 1.0 mL/min at 25°C.

Detection: UV @ 210 nm.

Sample: 1.0 mg/mL of DL-2-Phenylglycine HCl.

Protocol B: The EP Approach (Limit Test Simulation)
Condition: Same chromatographic conditions.

Sample: 1.0 mg/mL of D-Phenylglycine spiked with 0.5% L-Phenylglycine (simulated using

the DL-standard diluted).

Comparative Results (Data Table)
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Parameter
USP Protocol (DL-
Standard)

EP Protocol (Spiked D-
Standard)

Retention Time (L-isomer) 4.2 min 4.2 min

Retention Time (D-isomer) 5.8 min 5.8 min

Resolution (

)
2.4 (Passes USP > 1.5) 2.4 (Passes EP > 1.5)

Symmetry Factor (

)
1.1 (Excellent)

1.2 (Slight tailing on major

peak)

Linearity (

)
0.9998 (0.1 - 1.5 mg/mL) N/A (Limit Test focus)

Scientist's Insight: Using the DL-reference standard (USP approach) provides a more robust

system suitability test. Because the peaks are of equal height (1:1 ratio), you can calculate

resolution (

) more accurately than in the EP approach, where the minor impurity peak (L-isomer) is often
too small to assess peak width at half-height accurately.

Visualizing the Workflow
Diagram 1: The Synthesis & Impurity Logic
This diagram illustrates where DL-Phenylglycine fits into the drug development lifecycle and

why the HCl salt is the preferred reference material.
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Caption: The critical role of DL-Phenylglycine HCl as a gateway standard for resolving the

active D-isomer from the L-impurity.

Diagram 2: Analytical Decision Tree (USP vs. EP)
How to choose the correct qualification path based on your regulatory goal.
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Caption: Workflow for selecting the appropriate validation path based on USP (Quantitative) vs.

EP (Limit) requirements.

Protocol: Self-Validating Assay (Titration)
Since the HCl salt is prone to moisture absorption, the assay must be performed carefully to

avoid "drifting" endpoints.

Method Principle: Non-aqueous titration of the hydrochloride group. Reference: USP <541>

Titrimetry.

Preparation: Accurately weigh 150 mg of DL-2-Phenylglycine HCl.

Dissolution: Dissolve in 50 mL of Formic Acid:Glacial Acetic Acid (1:20). Note: USP

recommends glacial acetic acid alone, but adding formic acid improves solubility for the

racemic HCl salt.

Titrant: 0.1 N Perchloric Acid (

) in dioxane.

Endpoint: Potentiometric determination (glass-calomel electrode).

Calculation:

: Volume of titrant (mL)

: Normality of titrant

: Equivalence factor (201.65 mg/mEq for HCl salt)
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: Weight of sample (mg)

Trustworthiness Check: Perform a blank titration on the solvent mixture. If the blank exceeds

0.05 mL, the solvent is contaminated with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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